Cas no 1188227-17-9 (2-Bromo-7-ethoxybenzo[d]thiazole)

• Product Name: 2-Bromo-7-ethoxybenzo[d]thiazole
• CAS No: 1188227-17-9
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 4726671
• Update Time: 2025-06-08

2-Bromo-7-ethoxybenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-ethoxybenzo[d]thiazole

• Inchi： 1S/C9H8BrNOS/c1-2-12-7-5-3-4-6-8(7)13-9(10)11-6/h3-5H,2H2,1H3
• InChI Key： ZFUDNEWWSSUDKR-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=CC(=C2S1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Topological Polar Surface Area: 50.4

Additional information on 2-Bromo-7-ethoxybenzo[d]thiazole

Professional Introduction to 2-Bromo-7-ethoxybenzo[d]thiazole (CAS No. 1188227-17-9)

2-Bromo-7-ethoxybenzo[d]thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1188227-17-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]thiazole class, a scaffold known for its broad spectrum of biological activities and utility in drug development. The structural features of 2-Bromo-7-ethoxybenzo[d]thiazole, including the presence of a bromine substituent at the 2-position and an ethoxy group at the 7-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The benzo[d]thiazole core is a privileged structure in medicinal chemistry, exhibiting diverse pharmacological effects ranging from antimicrobial to anticancer properties. The introduction of halogen atoms, such as bromine, into this scaffold often enhances its binding affinity to biological targets, making it a valuable intermediate in the synthesis of novel therapeutic agents. The ethoxy group, on the other hand, can modulate the electronic and steric properties of the molecule, influencing its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing new derivatives of benzo[d]thiazole-based compounds due to their promising pharmacological profiles. Specifically, 2-Bromo-7-ethoxybenzo[d]thiazole has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with potential anticancer activity by modulating kinase enzymes involved in tumor progression.

One of the most compelling aspects of 2-Bromo-7-ethoxybenzo[d]thiazole is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine atom in 2-Bromo-7-ethoxybenzo[d]thiazole serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce complexity into molecular structures.

Moreover, the ethoxy group at the 7-position of 2-Bromo-7-ethoxybenzo[d]thiazole contributes to its solubility and bioavailability, critical factors for drug development. This feature allows for better absorption and distribution within the body, enhancing the compound's potential as a lead candidate for further optimization. Recent advances in computational chemistry have also facilitated the rapid screening of derivatives of 2-Bromo-7-ethoxybenzo[d]thiazole, enabling researchers to predict binding affinities and optimize molecular properties more efficiently than traditional methods.

The synthesis of 2-Bromo-7-ethoxybenzo[d]thiazole typically involves multi-step organic reactions starting from commercially available precursors. The bromination step at the 2-position is often performed using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂), while the introduction of the ethoxy group can be achieved through nucleophilic aromatic substitution (SNAr) or direct etherification reactions. These synthetic strategies highlight the compound's versatility as a building block in medicinal chemistry.

In conclusion, 2-Bromo-7-ethoxybenzo[d]thiazole (CAS No. 1188227-17-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory conditions. As research continues to uncover new biological activities and synthetic methodologies, compounds like 2-Bromo-7-ethoxybenzo[d]thiazole are expected to play a pivotal role in shaping the future of pharmaceutical innovation.